Cas no 1418133-35-3 (2-Cyclopentyloxy-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine)

• Product Name: 2-Cyclopentyloxy-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• CAS No: 1418133-35-3
• MF: C₁₇H₂₆BNO₃
• MW: 303.204245090485
• MDL: MFCD29115676
• CID: 4783152
• Update Time: 2025-11-06

2-Cyclopentyloxy-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyloxy-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-(Cyclopentyloxy)-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD29115676
• Inchi： 1S/C17H26BNO3/c1-12-10-13(18-21-16(2,3)17(4,5)22-18)11-19-15(12)20-14-8-6-7-9-14/h10-11,14H,6-9H2,1-5H3
• InChI Key： HKTQXNGFMWZERK-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C(C)=C2)OC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Topological Polar Surface Area: 40.6

Additional information on 2-Cyclopentyloxy-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine

Comprehensive Overview of 2-Cyclopentyloxy-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine (CAS No. 1418133-35-3)

The compound 2-Cyclopentyloxy-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine (CAS No. 1418133-35-3) is a boronic ester-containing heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyridine core substituted with a cyclopentyloxy group and a dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting kinase inhibitors and protease inhibitors, aligning with the growing demand for precision medicine.

One of the most searched topics related to this compound is its role in boron chemistry and catalysis. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group is a protected boronic acid derivative, which enhances stability and solubility in organic solvents—a critical factor for high-throughput screening in drug development. Recent publications highlight its utility in constructing biaryl scaffolds, a common motif in FDA-approved drugs. This aligns with the trending interest in fragment-based drug design (FBDD), where small, modular building blocks like this compound are pivotal.

From a synthetic chemistry perspective, the 2-Cyclopentyloxy-3-methyl-pyridine subunit offers steric and electronic tuning capabilities, making it valuable for structure-activity relationship (SAR) studies. The cyclopentyloxy group, in particular, is often leveraged to modulate lipophilicity and metabolic stability—a hot topic in medicinal chemistry forums. Meanwhile, the dioxaborolane ring’s compatibility with palladium-catalyzed reactions positions this compound as a key player in green chemistry initiatives, reducing the need for toxic reagents.

Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize this compound, addressing another frequently searched query: "How to confirm the purity of boronic esters?" The CAS No. 1418133-35-3 is often cross-referenced in chemical databases like Reaxys and SciFinder, underscoring its relevance in academic and industrial research. Notably, its boronate functionality has sparked interest in PET imaging probes, linking it to advancements in diagnostic radiopharmaceuticals.

In materials science, this compound’s π-conjugated system and boron coordination properties are explored for organic electronics, such as OLEDs and sensors. Searches for "boron-based optoelectronic materials" often cite derivatives of this scaffold, reflecting its interdisciplinary appeal. Furthermore, its stability under ambient conditions makes it a practical choice for bench-scale experiments, a detail highly valued by synthetic chemists.

To address common misconceptions, the 2-Cyclopentyloxy-3-methyl-5-(dioxaborolanyl)-pyridine is neither a hazardous material nor a regulated substance, but proper handling protocols for boron compounds should always be followed. Its commercial availability through specialty chemical suppliers has increased, driven by demand from contract research organizations (CROs) and pharma innovators. As the scientific community prioritizes sustainable synthesis, this compound’s role in atom-efficient transformations will likely expand, cementing its status as a research staple.